5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxyisonicotinic acid, 95%
Overview
Description
5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxyisonicotinic acid, 95% (hereafter referred to as 5-Fluoro-2-HIN) is an organic compound that is widely used in scientific research. 5-Fluoro-2-HIN is a derivative of isonicotinic acid, a compound that has been studied extensively in the field of biochemistry and physiology. 5-Fluoro-2-HIN is a valuable tool for scientists as it can be used in a variety of laboratory experiments and has been used to study the mechanisms of action of various enzymes and proteins.
Scientific Research Applications
5-Fluoro-2-HIN has been used in a variety of scientific research applications. It has been used to study the mechanisms of action of various enzymes and proteins, such as cytochrome P450 and monoamine oxidase. It has also been used to study the effects of various drugs on the human body, such as anti-depressants and anti-anxiety medications. Additionally, 5-Fluoro-2-HIN has been used to study the structure of DNA and RNA molecules, as well as the structure of proteins.
Mechanism of Action
The mechanism of action of 5-Fluoro-2-HIN is not well understood. However, it is believed that it may act as a competitive inhibitor of certain enzymes and proteins. This means that it may bind to the active site of the enzyme or protein and prevent it from catalyzing its reaction. Additionally, 5-Fluoro-2-HIN may act as an allosteric modulator, meaning that it can bind to an allosteric site on the enzyme or protein and change its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Fluoro-2-HIN are not well understood. However, it is known that it can affect the activity of various enzymes and proteins, as discussed above. Additionally, it has been shown to have an effect on the activity of certain receptors, such as the serotonin receptor. Furthermore, 5-Fluoro-2-HIN has been shown to affect the expression of certain genes, such as those involved in the synthesis of serotonin.
Advantages and Limitations for Lab Experiments
5-Fluoro-2-HIN has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it can be used in a variety of experiments, such as those studying the mechanisms of action of enzymes and proteins, as well as those studying the effects of drugs on the human body. However, there are some limitations to using 5-Fluoro-2-HIN in laboratory experiments. It is not always stable in solution and can easily be degraded by light and heat. Additionally, it is not always soluble in water, making it difficult to use in some experiments.
Future Directions
There are a variety of potential future directions for 5-Fluoro-2-HIN research. One potential direction is to use it to study the effects of drugs on the human body, as it has already been used to study the effects of certain drugs on the serotonin receptor. Additionally, it could be used to study the effects of certain compounds on the activity of enzymes and proteins, such as cytochrome P450 and monoamine oxidase. Furthermore, 5-Fluoro-2-HIN could be used to study the structure of DNA and RNA molecules, as well as the structure of proteins. Finally, it could be used to study the effects of various environmental factors on the activity of enzymes and proteins.
Synthesis Methods
5-Fluoro-2-HIN can be synthesized using a variety of methods. The most common method is the reaction of 2-fluoro-4-methoxycarbonylphenylhydrazine with hydroxyisonicotinic acid. This reaction results in the formation of an intermediate compound, which is then converted to 5-Fluoro-2-HIN through a dehydration reaction. Other methods of synthesis include the reaction of 2-fluoro-4-methoxycarbonylphenylhydrazine with isonicotinic acid and the reaction of isonicotinic acid with 2-fluoro-4-methoxycarbonylphenylhydrazine hydrochloride.
properties
IUPAC Name |
5-(2-fluoro-4-methoxycarbonylphenyl)-2-oxo-1H-pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO5/c1-21-14(20)7-2-3-8(11(15)4-7)10-6-16-12(17)5-9(10)13(18)19/h2-6H,1H3,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVFODOKTQVUPOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C2=CNC(=O)C=C2C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20688102 |
Source
|
| Record name | 5-[2-Fluoro-4-(methoxycarbonyl)phenyl]-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20688102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261946-27-3 |
Source
|
| Record name | 5-[2-Fluoro-4-(methoxycarbonyl)phenyl]-2-oxo-1,2-dihydropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20688102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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